2-Methyldec-5-yn-4-one

• CAS RN: 63098-59-9
• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 2-methyldec-5-yn-4-one
• InChI: InChI=1S/C11H18O/c1-4-5-6-7-8-11(12)9-10(2)3/h10H,4-6,9H2,1-3H3
• InChI Key: VTFJUBNBAXMEKQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC#CC(=O)CC(C)C

Description

2-Methyldec-5-yn-4-one is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyldec-5-yn-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyldec-5-yn-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

21.6 g of AlCl3 (0.162 moles) in 65 mL of CCl4 are cooled to 2° C. and 19.7 mL of isovaleroyl chloride (0.162 moles) in 30 mL of CCl4 are added dropwise. 25 g of trimethylsilylhexyne (0.162 moles) in 30 mL of CCl4 are then added dropwise. The mixture is stirred for 1 h at 2° C. and for 24 h at ambient temperature. It is poured into 200 mL of 1:3 37% HCl/ice, stirred for 1 h, the phases are separated and the aqueous phase is extracted with CH2Cl2. The combined organic phases are washed to neutrality, dried with Na2SO4 and evaporated. 27 g of product are obtained, which are used in the subsequent step without further purification. Formula: C11H18O (m.w. 166.27). Quantitative yield. IR (film) 2956; 2209; 1670 cm−1.